Cas no 2680873-12-3 (3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid)

• Product Name: 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid
• CAS No: 2680873-12-3
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6191422
• PubChem ID: 165909746
• Update Time: 2025-06-27

3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid
• 2680683-28-5
• EN300-28274957
• EN300-28274961
• EN300-28274946
• 2680751-76-0
• 3-[(1r,3s)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]propanoic acid
• 3-[(1s,3r)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl]propanoic acid
• 2680873-12-3
• 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid

• Inchi： 1S/C11H17NO4/c1-2-5-16-11(15)12-9-6-8(7-9)3-4-10(13)14/h2,8-9H,1,3-7H2,(H,12,15)(H,13,14)
• InChI Key： RGBXSLITGDWVSD-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CC(CCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid

3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid: A Comprehensive Overview

3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid is a complex organic compound with the CAS number 2680873-12-3. This compound is notable for its unique structure, which combines a cyclobutane ring, an amino group, and a propenoxy moiety. The compound's name reflects its intricate composition, with the prop-2-en-1-yloxy group playing a significant role in its chemical properties and potential applications.

Recent studies have highlighted the importance of such compounds in various fields, including pharmaceuticals and materials science. The cyclobutane ring in this compound is particularly interesting due to its strained geometry, which can lead to unique reactivity and stability. Researchers have explored the potential of this compound as a precursor in the synthesis of more complex molecules, leveraging its structural versatility.

The amino group attached to the cyclobutane ring adds another layer of functionality to this compound. This group can participate in various chemical reactions, such as nucleophilic substitutions or condensations, making it a valuable building block in organic synthesis. Additionally, the propenoxy group introduces unsaturation into the molecule, enhancing its reactivity and enabling participation in polymerization reactions.

From an industrial perspective, 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid has shown promise in the development of advanced materials. Its ability to form stable polymers has been explored in recent research, with potential applications in coatings, adhesives, and high-performance plastics. The compound's compatibility with existing polymerization techniques makes it a candidate for large-scale production.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent. The combination of its structural flexibility and functional groups allows for the creation of drug carriers with tailored properties. Recent studies have focused on optimizing its biocompatibility and controlled release capabilities, which are critical for therapeutic applications.

The synthesis of 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize by-products and maximize yield. These methods often involve catalytic processes or stereochemical considerations to ensure the desired product quality.

Environmental considerations are also a key focus in the study of this compound. Its biodegradability and ecological impact have been assessed in recent studies, particularly in light of increasing concerns over chemical waste management. Findings suggest that under certain conditions, the compound can undergo biodegradation, reducing its environmental footprint.

In conclusion, 3-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclobutyl)propanoic acid is a versatile compound with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable tool in organic synthesis and material science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.